Cas no 80466-78-0 (3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride)

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride structure

80466-78-0 structure

Product Name:3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride

CAS No:80466-78-0

MF:C₅H₇ClN₂O₂S

MW:194.639278650284

MDL:MFCD04969910

CID:707696

PubChem ID:594587

Update Time:2024-10-27

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride
- 1H-Pyrazole-4-sulfonylchloride, 3,5-dimethyl-
- 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride (ACI)
- Pyrazole-4-sulfonyl chloride, 3,5-dimethyl- (7CI)
- 3,5-Dimethylpyrazole-4-sulfonyl chloride
- FT-0678589
- A864690
- Pyrazole, 4-chlorosulfonyl-3,5-dimethyl-
- CS-0055085
- 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride #
- 1H-Pyrazole-4-sulfonyl chloride, 3,5-dimethyl-
- Z57008876
- F3308-1190
- AT11575
- AMY32797
- BB 0218487
- MLS004820280
- SCHEMBL3013602
- 3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
- BS-13367
- SMR003523836
- AKOS000268860
- MFCD04969910
- DTXSID10344129
- EN300-10346
- 80466-78-0
- 3,5-Dimethyl-1H-pyrazole-4-sulfonylchloride
- ALBB-004768
- DB-191180
- STK346754
- BBL010120
- MDL： MFCD04969910
- Inchi： 1S/C5H7ClN2O2S/c1-3-5(11(6,9)10)4(2)8-7-3/h1-2H3,(H,7,8)
- InChI Key： NBGSZCQLPLYKJH-UHFFFAOYSA-N
- SMILES： O=S(C1=C(C)NN=C1C)(Cl)=O

Computed Properties

Exact Mass: 193.9916763 g/mol
Monoisotopic Mass: 193.9916763 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 194.64
XLogP3: 1
Topological Polar Surface Area: 71.2Å²

Experimental Properties

Density: 1.495
Boiling Point: 368°C at 760 mmHg
Flash Point: 176.3°C
Refractive Index: 1.548
Sensitiveness: Moisture Sensitive

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Security Information

HazardClass：8

3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

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3,5-Dimethyl-1H-pyrazole-4-sulfonyl chloride Production Method

Production Method 1

67-51-6

80466-78-0

Reaction Conditions

1.1 Reagents: Chlorosulfonic acid Solvents: Chloroform ; 0 °C; 0 °C → 60 °C; 10 h, 60 °C
1.2 Reagents: Thionyl chloride ; 20 min, 60 °C; 2 h, 60 °C

Reference

Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation

Mahesh, Panasa; et al, ACS Omega, 2023, 8(29), 25698-25709

Production Method 2

67-51-6

80466-78-0

Reaction Conditions

Reference

Some heterocyclic sulfonyl chlorides and derivatives

Cremlyn, Richard J.; et al, Journal of Heterocyclic Chemistry, 1981, 18(5), 997-1006

Production Method 3

80466-78-0

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 25 - 35 °C
2.1 Reagents: Chlorosulfonic acid Solvents: Chloroform ; 0 °C; 0 °C → 60 °C; 10 h, 60 °C
2.2 Reagents: Thionyl chloride ; 20 min, 60 °C; 2 h, 60 °C

Reference

Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation

Mahesh, Panasa; et al, ACS Omega, 2023, 8(29), 25698-25709